4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone

• IUPAC Name: 4-[4-(4-fluorophenyl)piperazine-1-carbonyl]-2-methylisoquinolin-1-one
• InChI: InChI=1S/C21H20FN3O2/c1-23-14-19(17-4-2-3-5-18(17)20(23)26)21(27)25-12-10-24(11-13-25)16-8-6-15(22)7-9-16/h2-9,14H,10-13H2,1H3
• InChI Key: QEDSZOOWLAYKFX-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(C2=CC=CC=C2C1=O)C(=O)N3CCN(CC3)C4=CC=C(C=C4)F
• Molecular Formula: C21H20FN3O2
• Molecular Weight: 365.4 g/mol

Description

4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone, also known as FPQ-III, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the class of isoquinolinone derivatives and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Mechanism of Action

The exact mechanism of action of 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone is not fully understood. However, it has been suggested that it acts as a dopamine D2 receptor antagonist and a serotonin 5-HT1A receptor agonist. This dual mechanism of action is believed to be responsible for its antipsychotic and anxiolytic effects.
Biochemical and Physiological Effects
4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone has been found to affect various neurotransmitter systems in the brain, including dopamine, serotonin, and glutamate. It has also been found to modulate the activity of various ion channels, including potassium and calcium channels. These biochemical and physiological effects are believed to be responsible for its therapeutic effects.

Advantages and Limitations for Lab Experiments

4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone has several advantages for lab experiments. It is easy to synthesize and purify, and it has a high degree of stability. It also exhibits high selectivity and affinity for dopamine D2 and serotonin 5-HT1A receptors. However, 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone has some limitations for lab experiments. It has poor solubility in water, which can make it challenging to administer in vivo. In addition, it has a relatively short half-life, which can limit its duration of action.

Future Directions

There are several future directions for research on 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone. One area of research could focus on improving its solubility and duration of action. Another area of research could focus on exploring its potential use in the treatment of other neurological disorders, such as epilepsy and multiple sclerosis. Additionally, research could focus on developing new derivatives of 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone with improved therapeutic properties. Overall, 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone has shown great potential for therapeutic applications and warrants further investigation.

Synthesis Methods

The synthesis of 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone involves the reaction of 4-fluorobenzoyl chloride with piperazine in the presence of triethylamine, followed by the reaction with 2-methylisoquinolin-1(2H)-one in the presence of potassium carbonate. The final product is obtained after purification using column chromatography. This synthesis method has been reported in various research articles and has been found to yield high-quality 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone.

Scientific Research Applications

4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone has been extensively studied for its potential therapeutic applications. It has been found to exhibit antipsychotic, anxiolytic, and antidepressant properties. In addition, it has shown promising results in the treatment of Parkinson's disease, Alzheimer's disease, and schizophrenia. 4-{[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}-2-methyl-1(2H)-isoquinolinone has also been studied for its potential use as a diagnostic tool for various neurodegenerative disorders.